Cas no 20099-54-1 (Benzoic acid,4-(2-oxoacetyl)-)

• Product Name: Benzoic acid,4-(2-oxoacetyl)-
• CAS No: 20099-54-1
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 255228
• PubChem ID: 193553
• Update Time: 2025-05-23

Benzoic acid,4-(2-oxoacetyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2-oxoacetyl)-
• 4-oxaldehydoylbenzoic acid
• 4-(Oxoacetyl)benzoic acid
• benzoic acid, 4-(1,2-dioxoethyl)-
• EN300-755509
• 4-(2-OXOACETYL)BENZOICACID
• Benzoic acid, 4-(oxoacetyl)-
• SCHEMBL2181913
• p-Carboxyphenylglyoxal treated BSA
• Benzoic acid, 4-(2-oxoacetyl)-
• PCPG
• 4-Carboxyphenylglyoxal
• 4-(2-OXOACETYL)BENZOIC ACID
• 4-(2-Oxo-acetyl)-benzoic acid
• DTXSID90173919
• AB23256
• CS-0260668
• p-Carboxyphenylglyoxal
• 20099-54-1
• AKOS006294022

• Inchi： 1S/C9H6O4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-5H,(H,12,13)
• InChI Key： NTJTXGBCDNPQIV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(C=O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 178.02658
• Monoisotopic Mass: 178.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.361
• Boiling Point: 351.8°Cat760mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.577
• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on Benzoic acid,4-(2-oxoacetyl)-

Comprehensive Guide to Benzoic acid,4-(2-oxoacetyl)- (CAS No. 20099-54-1): Properties, Applications, and Market Insights

Benzoic acid,4-(2-oxoacetyl)- (CAS No. 20099-54-1), also known as 4-(2-oxoacetyl)benzoic acid, is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique molecular structure, combining a benzoic acid backbone with a reactive 2-oxoacetyl group. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and advanced materials.

The chemical properties of Benzoic acid,4-(2-oxoacetyl)- include a molecular weight of 194.14 g/mol and a melting point range of 180-185°C. Its solubility profile varies depending on the solvent, with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). The presence of both carboxylic acid and ketone functional groups in its structure allows for diverse chemical modifications, making it a sought-after building block in organic synthesis.

In the pharmaceutical industry, 4-(2-oxoacetyl)benzoic acid serves as a key intermediate for the synthesis of various drug candidates. Researchers have explored its potential in developing anti-inflammatory and antimicrobial agents, leveraging its reactive sites for further derivatization. Recent studies highlight its role in creating novel heterocyclic compounds, which are often the core structures of many FDA-approved drugs.

The agrochemical sector also benefits from Benzoic acid,4-(2-oxoacetyl)-, where it is used in the synthesis of crop protection agents. Its structural features contribute to the development of herbicides and fungicides with improved efficacy and environmental profiles. With the growing demand for sustainable agriculture, this compound is gaining attention for its potential in creating next-generation agrochemicals.

Material science applications of CAS 20099-54-1 include its use as a precursor for advanced polymers and coatings. The compound's ability to form stable linkages with other monomers makes it valuable in designing high-performance materials with tailored properties. Recent innovations in biodegradable polymers have particularly emphasized derivatives of this benzoic acid variant.

Market trends indicate a steady growth in demand for Benzoic acid,4-(2-oxoacetyl)-, driven by expanding applications in life sciences and specialty chemicals. The compound's global market is projected to grow at a CAGR of 5-7% over the next five years, with Asia-Pacific emerging as a major production and consumption hub. Regulatory considerations, particularly regarding green chemistry principles, are shaping the development of more sustainable synthesis routes for this intermediate.

Quality control and analytical characterization of 4-(2-oxoacetyl)benzoic acid typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. Recent advancements in analytical technologies have enabled more precise quantification of impurities and degradation products.

From a safety perspective, Benzoic acid,4-(2-oxoacetyl)- requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Proper storage conditions involve keeping the material in a cool, dry place away from strong oxidizers.

The synthesis of CAS 20099-54-1 typically involves Friedel-Crafts acylation reactions or oxidation pathways starting from suitable precursors. Recent research has focused on developing more efficient catalytic processes that reduce energy consumption and waste generation. Green chemistry approaches, including the use of biocatalysts and solvent-free conditions, are being explored to improve the sustainability of its production.

Future research directions for Benzoic acid,4-(2-oxoacetyl)- include exploring its potential in medicinal chemistry for targeted drug delivery systems and as a scaffold for protease inhibitors. The compound's unique structural features make it particularly interesting for developing treatments for metabolic disorders and certain viral infections. Additionally, its applications in organic electronics and photonic materials are areas of growing investigation.

For researchers and industry professionals seeking 4-(2-oxoacetyl)benzoic acid, several reputable suppliers offer the compound in various purity grades. Technical grade is typically available for industrial applications, while pharmaceutical grade meets stricter specifications for drug development purposes. The global supply chain for this specialty chemical has remained stable, with multiple manufacturing sources ensuring consistent availability.

Environmental considerations for Benzoic acid,4-(2-oxoacetyl)- include its biodegradability profile and ecotoxicity data. While the compound shows moderate biodegradability under aerobic conditions, proper waste management procedures should be followed in industrial settings. Recent life cycle assessment studies have focused on optimizing production processes to minimize environmental impact throughout the value chain.

In conclusion, CAS 20099-54-1 represents an important building block in modern chemical synthesis with wide-ranging applications across multiple industries. Its unique combination of functional groups and reactivity patterns continues to inspire innovation in drug discovery, agricultural chemistry, and advanced materials development. As research progresses, we can anticipate new applications emerging for this versatile compound in cutting-edge technologies and sustainable solutions.